Cas no 126996-02-9 (AMMONIUM TETRAFLUOROSUCCINATE)

• Product Name: AMMONIUM TETRAFLUOROSUCCINATE
• CAS No: 126996-02-9
• MF: C₄H₈F₄N₂O₄
• MW: 224.110935211182
• CID: 897405
• Update Time: 2025-11-01

AMMONIUM TETRAFLUOROSUCCINATE Chemical and Physical Properties

Names and Identifiers

• AMMONIUM TETRAFLUOROSUCCINATE
• diazanium,2,2,3,3-tetrafluorobutanedioate
• diammonium tetrafluorobutanedioate
• PC8643
• DIAMMONIUM PERFLUOROSUCCINATE

• Inchi： 1S/C4H2F4O4.2H3N/c5-3(6,1(9)10)4(7,8)2(11)12;;/h(H,9,10)(H,11,12);2*1H3
• InChI Key： FQMYEKRVNAZKOD-UHFFFAOYSA-N
• SMILES： C(F)(F)(C([O-])=O)C(F)(F)C([O-])=O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 224.04200

Experimental Properties

• PSA: 80.26000
• LogP: -1.49080

AMMONIUM TETRAFLUOROSUCCINATE Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on AMMONIUM TETRAFLUOROSUCCINATE

Comprehensive Guide to AMMONIUM TETRAFLUOROSUCCINATE (CAS No. 126996-02-9): Properties, Applications, and Industry Insights

AMMONIUM TETRAFLUOROSUCCINATE (CAS No. 126996-02-9) is a specialized fluorinated compound gaining traction in advanced material science and industrial applications. This inorganic salt, derived from succinic acid, exhibits unique electrochemical and thermal stability properties, making it a subject of growing interest among researchers and manufacturers. With the rise of sustainable technologies and high-performance materials, understanding this compound's role is critical for innovation-driven industries.

The molecular structure of AMMONIUM TETRAFLUOROSUCCINATE combines ammonium cations with a fluorinated succinate anion, offering distinct advantages in solubility and ionic conductivity. Recent studies highlight its potential in energy storage systems, particularly as an electrolyte additive for lithium-ion batteries—a hot topic aligned with the global push for electric vehicle (EV) optimization. Users searching for "fluorinated electrolyte enhancers" or "high-stability battery additives" will find this compound highly relevant to current market needs.

Beyond energy storage, CAS No. 126996-02-9 demonstrates versatility in specialty coatings and metal surface treatment applications. Its fluorine-rich composition provides exceptional corrosion resistance, addressing frequent search queries like "non-toxic anti-corrosion agents" and "thermal-resistant coating materials." As industries seek alternatives to traditional chromate treatments, this compound emerges as a promising candidate meeting stringent environmental regulations.

From a synthesis perspective, AMMONIUM TETRAFLUOROSUCCINATE production involves controlled fluorination processes that ensure high purity—a key concern for laboratories and manufacturers. Analytical techniques such as NMR spectroscopy and X-ray diffraction (frequently searched analytical methods) are essential for quality verification. The compound's stability under extreme conditions (up to 300°C in inert atmospheres) makes it suitable for high-temperature industrial processes, another trending search topic in material science forums.

Environmental and safety profiles of CAS No. 126996-02-9 align with modern green chemistry principles. Unlike some fluorinated compounds, it shows negligible ozone depletion potential and lower bioaccumulation risks—addressing common user concerns about "eco-friendly fluorochemicals." Regulatory databases like REACH and TSCA contain updated compliance information, reflecting its approved status for specific applications in multiple regions.

Current research explores novel applications of AMMONIUM TETRAFLUOROSUCCINATE in pharmaceutical intermediates and electronic-grade chemicals. The compound's ability to modify crystallization behaviors answers frequent queries about "controlled-release formulations" in drug development. Meanwhile, its ultra-high purity grades (99.99%+) cater to semiconductor manufacturers searching for "low-particle-count processing chemicals."

Market analysts project growth for fluorinated succinate derivatives, driven by demand in renewable energy and advanced electronics. Technical datasheets emphasize the compound's compatibility with water-based systems—a significant advantage over solvent-based alternatives in response to VOC reduction mandates. Users investigating "fluorine chemistry innovations 2024" will find this material at the forefront of industrial developments.

For proper handling, AMMONIUM TETRAFLUOROSUCCINATE requires standard laboratory precautions despite its favorable safety profile. Storage recommendations (dry, inert atmosphere) and compatibility guidelines with common construction materials address practical questions from facility managers. The compound's stability in aqueous solutions across a wide pH range (2-10) makes it suitable for diverse formulation requirements—a feature often searched by process engineers.

Emerging studies investigate synergistic effects when combining CAS No. 126996-02-9 with ionic liquids or nanoparticle suspensions, tapping into the booming field of smart materials. Patent analysis reveals increasing IP activity around fluorosuccinate derivatives, particularly for conductive polymer applications—answering investor queries about "next-generation material patents."

As industries prioritize circular economy principles, recovery and recycling methods for AMMONIUM TETRAFLUOROSUCCINATE-containing products are under development. Lifecycle assessment data meets growing demand for "sustainable fluorochemical management" information. The compound's biodegradation pathways and environmental fate are active research areas, responding to ecological concerns in chemical sourcing.